Cas no 651-58-1 (1,1,3,3,5-pentafluoro-1,3-dihydro-isobenzofuran)

• Product Name: 1,1,3,3,5-pentafluoro-1,3-dihydro-isobenzofuran
• CAS No: 651-58-1
• MF: C₈H₃F₅O
• MW: 210.100839853287
• CID: 961574
• PubChem ID: 40427152
• Update Time: 2025-06-08

1,1,3,3,5-pentafluoro-1,3-dihydro-isobenzofuran Chemical and Physical Properties

Names and Identifiers

• 1,1,3,3,5-pentafluoro-1,3-dihydro-isobenzofuran
• 1,1,3,3,5-Pentafluoro-1,3-dihydroisobenzofuran
• 1,1,3,3,5-pentafluoro-2-benzofuran
• 1,1,3,3,5-Pentafluor-phthalan
• 5-Fluor-1,1,3,3-tetrafluor-phthalan
• 651-58-1
• 1,1,3,3,5-pentafluoro-1,3-dihydro-2-benzofuran
• DTXSID30654257
• Isobenzofuran, 1,1,3,3,5-pentafluoro-1,3-dihydro-
• MFCD04972949

• MDL： MFCD04972949
• Inchi： 1S/C8H3F5O/c9-4-1-2-5-6(3-4)8(12,13)14-7(5,10)11/h1-3H
• InChI Key： HQCGOYCYRPJCOT-UHFFFAOYSA-N
• SMILES： FC1(C2C=C(C=CC=2C(O1)(F)F)F)F

Computed Properties

• Exact Mass: 210.01000
• Monoisotopic Mass: 210.01040553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23000
• LogP: 2.95450

1,1,3,3,5-pentafluoro-1,3-dihydro-isobenzofuran Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Additional information on 1,1,3,3,5-pentafluoro-1,3-dihydro-isobenzofuran

Comprehensive Overview of 1,1,3,3,5-Pentafluoro-1,3-dihydro-isobenzofuran (CAS No. 651-58-1)

1,1,3,3,5-Pentafluoro-1,3-dihydro-isobenzofuran, identified by its CAS No. 651-58-1, is a fluorinated organic compound with significant applications in advanced material science and specialty chemistry. This compound belongs to the class of fluorinated isobenzofurans, which are increasingly studied for their unique electronic and chemical properties. The presence of five fluorine atoms in its structure enhances its stability and reactivity, making it a valuable intermediate in the synthesis of high-performance materials.

The growing interest in fluorinated compounds like 1,1,3,3,5-Pentafluoro-1,3-dihydro-isobenzofuran is driven by their versatility in pharmaceuticals, agrochemicals, and electronic materials. Researchers and industry professionals frequently search for "fluorinated isobenzofuran derivatives" and "applications of CAS 651-58-1" to explore its potential in innovative applications. Its thermal and chemical stability also makes it a candidate for high-temperature applications, aligning with the current trend toward sustainable and durable materials.

One of the key advantages of 1,1,3,3,5-Pentafluoro-1,3-dihydro-isobenzofuran is its role in the development of organic electronic devices. With the rise of flexible electronics and OLED technologies, fluorinated compounds are gaining attention for their ability to improve device performance. Searches for "fluorinated materials in electronics" and "CAS 651-58-1 in OLEDs" reflect this emerging demand. The compound's electron-withdrawing properties contribute to enhanced charge transport, a critical factor in next-generation displays and sensors.

In addition to electronics, 1,1,3,3,5-Pentafluoro-1,3-dihydro-isobenzofuran is explored for its potential in catalysis and polymer chemistry. Its fluorine-rich structure allows for precise tuning of reaction pathways, making it a valuable tool for synthetic chemists. Queries such as "fluorinated catalysts" and "polymer modification with CAS 651-58-1" highlight its relevance in these fields. The compound's compatibility with green chemistry principles further boosts its appeal, as industries seek eco-friendly alternatives.

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The future of 1,1,3,3,5-Pentafluoro-1,3-dihydro-isobenzofuran lies in its adaptability to cutting-edge technologies. As research continues, its applications in energy storage, pharmaceutical intermediates, and advanced coatings are expected to expand. Searches for "emerging uses of fluorinated isobenzofurans" and "CAS 651-58-1 in renewable energy" underscore its potential in addressing global challenges. By staying at the forefront of innovation, this compound exemplifies the intersection of chemistry and technology.

In summary, 1,1,3,3,5-Pentafluoro-1,3-dihydro-isobenzofuran (CAS No. 651-58-1) is a multifaceted compound with broad applicability. Its unique properties and alignment with industry trends make it a subject of ongoing research and commercial interest. Whether in electronics, catalysis, or sustainable materials, this fluorinated derivative continues to inspire advancements across multiple disciplines.